Cas no 1521100-22-0 (2,2-dimethoxy-1-(pyridin-3-yl)ethan-1-amine)

• Product Name: 2,2-dimethoxy-1-(pyridin-3-yl)ethan-1-amine
• CAS No: 1521100-22-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 4603786
• PubChem ID: 68535008
• Update Time: 2025-05-25

2,2-dimethoxy-1-(pyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethoxy-1-(pyridin-3-yl)ethan-1-amine
• 3-Pyridinemethanamine, α-(dimethoxymethyl)-

• Inchi： 1S/C9H14N2O2/c1-12-9(13-2)8(10)7-4-3-5-11-6-7/h3-6,8-9H,10H2,1-2H3
• InChI Key： HNEFFJVOCXSQDB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1)(N)C(OC)OC

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 289.8±35.0 °C at 760 mmHg
• Flash Point: 129.1±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,2-dimethoxy-1-(pyridin-3-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-dimethoxy-1-(pyridin-3-yl)ethan-1-amine

Professional Introduction to 2,2-Dimethoxy-1-(pyridin-3-yl)ethan-1-amine (CAS No. 1521100-22-0)

2,2-Dimethoxy-1-(pyridin-3-yl)ethan-1-amine, with the chemical formula C₉H₁₄N₂O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its pyridin-3-yl substituent and two dimethoxy groups, which contribute to its unique chemical properties and potential biological activities. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure, featuring a central ethylamine backbone with dimethoxy and pyridin-3-yl side chains, allows for diverse chemical modifications. These modifications are crucial in drug discovery and development, where structural variations can significantly influence biological efficacy and pharmacokinetic profiles. The pyridin-3-yl moiety, in particular, is known for its ability to interact with biological targets such as enzymes and receptors, making it a popular choice in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with enhanced binding affinity and selectivity for therapeutic targets. 2,2-Dimethoxy-1-(pyridin-3-yl)ethan-1-amine has emerged as a promising candidate in this regard. Its unique structural features have been leveraged in the design of inhibitors targeting various diseases, including neurological disorders and infectious diseases. The compound's ability to modulate enzyme activity has been particularly well-documented in preclinical studies.

One of the most compelling aspects of 2,2-Dimethoxy-1-(pyridin-3-yl)ethan-1-amine is its versatility in synthetic chemistry. The dimethoxy groups provide opportunities for further functionalization through oxidation or reduction reactions, while the pyridin-3-yl moiety can be used to introduce additional pharmacophores. This flexibility has enabled researchers to develop a wide range of derivatives with tailored properties for specific applications.

The compound's potential applications extend beyond drug development. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The pyridin-3-yl group, known for its stability under various reaction conditions, makes it an ideal candidate for such applications. Additionally, the presence of dimethoxy groups enhances solubility and bioavailability, which are critical factors in industrial processes.

Recent advancements in computational chemistry have further highlighted the importance of 2,2-Dimethoxy-1-(pyridin-3-yl)ethan-1-amine in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for designing new therapeutic agents. These studies have revealed that subtle modifications to its structure can significantly improve its binding affinity to target proteins. This insight has guided the development of more effective and selective drug candidates.

The synthesis of 2,2-Dimethoxy-1-(pyridin-3-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent quality standards.

The compound's stability under various storage conditions is another critical factor that makes it valuable for industrial applications. Studies have shown that it remains stable when stored at room temperature or under refrigeration, making it convenient for transportation and handling. This stability is attributed to its robust molecular structure and the absence of reactive functional groups that could lead to degradation.

In conclusion, 2,2-Dimethoxy-1-(pyridin-3-y]ethan]-1-am ine (CAS No. 1521100--22--0) is a versatile compound with significant potential in pharmaceuticals and industrial chemistry. Its unique structural features make it an ideal candidate for designing new drugs targeting various diseases. Advances in synthetic chemistry and computational modeling have further enhanced its utility as a scaffold for drug discovery. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.